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Compound of Interest

Compound Name: Cycloheptanone

Cat. No.: B156872 Get Quote

Effective management and disposal of cycloheptanone are critical for ensuring laboratory

safety and environmental compliance. This guide provides detailed, step-by-step procedures

for researchers, scientists, and drug development professionals to handle, store, and dispose

of cycloheptanone waste safely. Adherence to these protocols is essential due to the

chemical's hazardous properties.

Immediate Safety and Hazard Information
Cycloheptanone is a flammable liquid and vapor that is harmful if swallowed, inhaled, or in

contact with skin.[1][2][3][4] It can cause serious eye damage and skin irritation.[1][3][4] Vapors

are heavier than air and can travel to an ignition source, leading to a flashback.[5][6] Therefore,

strict adherence to safety protocols is mandatory when handling this substance.

Essential Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes and vapors.[1][7]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber, to prevent skin

contact.[1][4][7]

Body Protection: A laboratory coat and, where necessary, impervious clothing should be

worn.[1][7]
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Respiratory Protection: Always handle cycloheptanone in a well-ventilated area or under a

chemical fume hood to avoid inhaling vapors.[7]

Key Chemical and Safety Data
For quick reference, the following table summarizes the essential quantitative data for

cycloheptanone.

Property Data

CAS Number 502-42-1

UN Number 1224[2][5]

Transport Hazard Class 3 (Flammable Liquid)[2][5][6]

Packing Group III[2][5]

Flash Point 55 - 56 °C (131 - 133 °F)[8][9][10]

Boiling Point 179 - 181 °C[10]

GHS Hazard Statements
H226, H302, H312, H315, H318, H332, H335[1]

[2][3][4][10]

Acute Toxicity (Oral, Rat) LD50: 500 - 2,000 mg/kg[5]

Detailed Disposal Protocol
The proper disposal of cycloheptanone requires a systematic approach, from the point of

generation to its final removal by a licensed service.

Step 1: Waste Identification and Segregation
Categorization: Immediately classify all cycloheptanone waste, including contaminated

materials, as hazardous chemical waste.[6][7]

Segregation: Do not mix cycloheptanone waste with other waste streams. Keep it separate

to ensure proper handling and disposal.

Step 2: Waste Collection and Storage
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Container: Use a compatible, leak-proof container with a secure screw cap for collecting

cycloheptanone waste.[7] The container must be properly grounded and bonded.[1][2]

Labeling: Clearly label the container as "Hazardous Waste" and specify the full chemical

name, "Cycloheptanone".[7]

Storage Location: Store the waste container in a designated, cool, dry, and well-ventilated

satellite accumulation area.[1][7] Ensure the storage area is away from heat, sparks, open

flames, and incompatible materials like oxidizing agents, bases, and amines.[4][5]

Step 3: Spill Management
In the event of a spill, immediate and correct action is crucial to prevent harm and further

contamination.

Minor Spills:

Evacuate non-essential personnel and eliminate all ignition sources.[6]

Wearing appropriate PPE, absorb the spill with an inert material such as sand, vermiculite,

or a commercial chemical absorbent.[5][6][7]

Collect the contaminated absorbent material into a designated hazardous waste container.

[1][6]

Ventilate the affected area and clean it thoroughly.[6]

Major Spills:

Evacuate the area immediately.[7]

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team without delay.[7]

Step 4: Final Disposal Logistics
Professional Disposal: Arrange for the disposal of cycloheptanone waste through a licensed

and approved waste disposal company.[2][11] Do not attempt to dispose of it through
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standard laboratory drains or as regular trash.[1][5]

Empty Containers:

Triple rinse empty cycloheptanone containers with a suitable solvent (e.g., acetone or

ethanol).[7]

Collect the rinsate and treat it as hazardous waste.[7]

Puncture the triple-rinsed container to prevent reuse before disposal.[7]

Transportation: Ensure the waste is transported under the correct UN proper shipping name:

KETONES, LIQUID, N.O.S. (cycloheptanone).[2][5]

Cycloheptanone Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

cycloheptanone waste in a laboratory setting.

Waste Generation
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Spill Response

Routine Disposal

Final Disposal

Cycloheptanone Waste Generated Spill or
Routine Waste?

Minor or
Major Spill?Spill
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Routine
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1. Eliminate Ignition Sources
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3. Collect in Hazardous Waste Container

Minor
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Caption: Logical workflow for the safe disposal of cycloheptanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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